(R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid

• IUPAC Name: (2R)-3-(4-tert-butylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C18H27NO4/c1-17(2,3)13-9-7-12(8-10-13)11-14(15(20)21)19-16(22)23-18(4,5)6/h7-10,14H,11H2,1-6H3,(H,19,22)(H,20,21)/t14-/m1/s1
• InChI Key: NGWQIBYYDHXJJR-CQSZACIVSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CC(C(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C18H27NO4
• Molecular Weight: 321.4 g/mol
• CAS No.: 250611-12-2

Description

“®-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid” is a compound that is a monoprotected derivative of DAP. It is used in the synthesis of glucosamine synthase inhibitors, a myosin kinase inhibitor.

Synthesis Analysis

The synthesis of this compound involves the use of tert-butyloxycarbonyl (Boc) group. The Boc group is one of the classical masking functionalities employed in organic synthesis for the protection of amino groups. The Boc-masking group is installed by reacting the amino-substrate with di-tert-butyl dicarbonate under basic conditions. The reactions take place under room temperature conditions for 1–4 h with yields up to 90%.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are centered around the deprotection of the N-tert-butyloxycarbonyl (N-Boc) group. This process involves the use of oxalyl chloride in methanol. The reactions take place under room temperature conditions for 1–4 h with yields up to 90%.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. For instance, yield, molecular weight, and Rf value can be determined. Additionally, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule.

Scientific Research Applications

Biological Activities and Pharmacological Effects

Hydroxycinnamic acids and their derivatives, including compounds structurally related to (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid, have been recognized for their significant biological activities. These compounds exhibit a wide range of pharmacological effects, such as antioxidant, anti-inflammatory, cardioprotective, and neuroprotective properties. For instance, chlorogenic acid, a phenolic compound, has been studied for its antioxidant activity, hepatoprotective, cardioprotective, and anti-inflammatory effects, suggesting its potential in treating various disorders including cardiovascular diseases and diabetes (Naveed et al., 2018). Similarly, cinnamic acid derivatives have been explored for their anticancer properties, indicating the importance of such compounds in medicinal research (De et al., 2011).

Environmental and Catalytic Applications

Carboxylic acids and related compounds play a crucial role in environmental science and catalysis. For example, studies on biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater highlight the environmental significance of tert-butyl compounds in bioremediation efforts (Thornton et al., 2020). Furthermore, catalytic non-enzymatic kinetic resolution and other synthetic applications demonstrate the utility of such compounds in organic synthesis, offering efficient methods for producing chiral compounds and enhancing reaction selectivities (Pellissier, 2011).

Potential Applications in Food Industry and Material Science

Compounds structurally related to this compound have found applications in the food industry as natural preservatives and antioxidants due to their ability to inhibit lipid peroxidation and bacterial growth. Additionally, their potential in material science, especially in the development of biodegradable polymers and other environmentally friendly materials, has been a subject of recent research (Marchev et al., 2021).

Mechanism of Action

The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications. Starting from the use of this simple hydrocarbon moiety in chemical transformations, via its relevance in Nature and its implication in biosynthetic and biodegradation pathways, the way through to its possible application in biocatalytic processes is described .